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Compound of Interest

Compound Name: Metixene Hydrochloride

Cat. No.: B050323 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Metixene
Hydrochloride. The following procedures are designed to ensure a safe laboratory

environment.

Chemical Identifier:

Name: Metixene Hydrochloride

CAS Number: 7081-40-5[1]

Hazard Summary: Metixene Hydrochloride is classified as harmful if swallowed or inhaled.[1]

It is also very toxic to aquatic life with long-lasting effects.[1][2][3][4]

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302
Harmful if swallowed[1][2][3][4]

[5]

Acute Toxicity, Inhalation H332 Harmful if inhaled[1]

Hazardous to the aquatic

environment, acute hazard
H400

Very toxic to aquatic life[1][2]

[3][4][5]

Hazardous to the aquatic

environment, long-term hazard
H410

Very toxic to aquatic life with

long lasting effects[1][2][3][4][5]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Metixene Hydrochloride to determine

the appropriate level of PPE. The following table summarizes the recommended PPE.

PPE Component Specification Rationale

Gloves

Chemotherapy gloves

compliant with ASTM D6978

standard.[6]

To prevent skin contact. The

material must be impermeable

and resistant to the product.[1]

Gown

Impermeable, long-sleeved

gown that closes in the back

with knit or elastic cuffs.[6]

To protect skin and clothing

from contamination.

Respiratory Protection

Use a respiratory filter device

for brief exposure or low

pollution. For intensive or

longer exposure, use a

respiratory protective device

independent of circulating air.

[1]

To prevent inhalation of the

substance, which is harmful.[1]

Eye Protection Safety glasses or goggles.
To protect eyes from dust or

splashes.

Other

Hair and shoe covers should

be considered, especially in

cleanroom environments or

when handling larger

quantities.[6]

To prevent the spread of

contamination.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Ensure good ventilation and exhaustion at the workplace.[1][2]

Whenever possible, handle Metixene Hydrochloride in a laboratory hood.[2]
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Wash hands thoroughly before and after handling.[1][2]

Do not eat, drink, or smoke in the handling area.[2][3]

2. Handling the Substance:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Thoroughly dedust the work area.[1]

Keep the container tightly sealed when not in use.[1][2]

3. In Case of a Spill:

Evacuate unnecessary personnel.[2]

For emergency responders, do not take action without suitable protective equipment.[2]

Ensure adequate ventilation.[1]

Absorb the spill with an inert material and place it in an appropriate waste disposal container.

[2]

Clean the contaminated surfaces with an excess of water and detergents.[2]

Collect all spillage to prevent release to the environment.[1]

4. First Aid Measures:

General Advice: Symptoms of poisoning may occur after several hours; therefore, medical

observation for at least 48 hours after the accident is recommended.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If

required, provide artificial respiration.[1]

If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[1][3]

In Case of Skin Contact: Generally, the product does not irritate the skin. Wash the affected

area with mild soap and water.[1][2]
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In Case of Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Disposal Plan
Metixene Hydrochloride must not be disposed of with household garbage and should not be

allowed to reach the sewage system.[1] Disposal must be made according to official local,

regional, national, and international regulations.[1][4]

General Disposal Guidance for Unused Medicines:

Do not flush down the toilet unless specifically instructed to do so.

If a drug take-back program is available, that is the preferred method of disposal.[7]

If no take-back program is available, follow these steps:

Remove the drug from its original container.[7]

Mix it with an unappealing substance such as dirt, cat litter, or used coffee grounds. Do not

crush tablets or capsules.[7]

Place the mixture in a sealed plastic bag or other container.[7]

Dispose of the container in the household trash.[7]

Scratch out all personal information on the prescription label of the empty container before

recycling or discarding.[7]

Experimental Workflow: Safe Handling of Metixene
Hydrochloride

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/39825m.pdf
https://www.benchchem.com/product/b050323?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/39825m.pdf
https://cdn.caymanchem.com/cdn/msds/39825m.pdf
https://www.lgcstandards.com/medias/?context=bWFzdGVyfHJvb3R8MTg3NjkzfGFwcGxpY2F0aW9uL3BkZnxhRGd5TDJnell5OHhNRGszTnpVNE5UWTFPVGt6TkF8MTMzYTQ5MjNhNDc3ZWM1YTg2ZTE5MGY1NDMxY2Y3NDBiMWZmNTEyYThhOTQxNjdlNjE2MmY2MzM1N2Q0ZDdhMg
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.benchchem.com/product/b050323?utm_src=pdf-body
https://www.benchchem.com/product/b050323?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of Metixene Hydrochloride

Preparation

Handling

Post-Handling & Disposal

Emergency Procedures

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Gown, Respirator, Eye Protection)

Ensure Proper Ventilation
(Fume Hood)

Weigh/Handle Metixene HCl

Keep Container SealedSpill Occurs Exposure Occurs
(Inhalation, Ingestion, Skin/Eye Contact)

Decontaminate Work Area

Doff PPE Correctly

Dispose of Waste in Accordance with Regulations

Evacuate, Ventilate, Contain, and Clean Spill Follow First Aid Measures and Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Metixene Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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